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Introduction
BC264 is a highly potent and selective synthetic peptide agonist for the cholecystokinin B

(CCK-B) receptor, a G-protein coupled receptor with a significant presence in the central

nervous system.[1] Its ability to cross the blood-brain barrier has made it a valuable tool in

neuroscience research and a potential therapeutic agent for cognitive disorders. This technical

guide provides an in-depth overview of the target identification and validation of BC264,

focusing on its mechanism of action, key experimental findings, and the methodologies used to

elucidate its function.

Target Identification and Validation
The primary molecular target of BC264 is the cholecystokinin B (CCK-B) receptor, also known

as the CCK2 receptor. The identification of the CCK-B receptor as the target for BC264 was a

critical step in understanding its pharmacological effects. While the precise historical details of

the initial discovery are not extensively documented in the available literature, the process can

be inferred from standard drug discovery and validation protocols.
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Target Identification Workflow:

The likely workflow for identifying the CCK-B receptor as the target of BC264 would have

involved a series of established pharmacological and molecular techniques.
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Initial Screening & Identification

Target Validation

Radioligand Binding Assays

Functional Assays

Determine functional activity

Affinity Chromatography

Isolate binding partners

Knockout/Knockdown Studies

Confirm target necessity

Selective Antagonist Blockade

Demonstrate specificity

In Vivo Models

Assess physiological relevance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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